Cas no 380590-97-6 (4-(4-methoxy-3-nitrophenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(4-methoxy-3-nitrophenyl)-1,3-thiazol-2-amine
• CAS No: 380590-97-6
• MF: C₁₀H₉N₃O₃S
• MW: 251.261760473251
• MDL: MFCD00488238
• CID: 3085020
• PubChem ID: 738793
• Update Time: 2025-05-26

4-(4-methoxy-3-nitrophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxy-3-nitro-phenyl)-thiazol-2-ylamine
• 4-(4-methoxy-3-nitrophenyl)-1,3-thiazol-2-amine
• 4-(4-Methoxy-3-nitrophenyl)thiazol-2-amine
• Oprea1_699231
• EU-0008255
• Cambridge id 5934320
• SCHEMBL3134094
• SR-01000463506
• EN300-235890
• STK832267
• AKOS000112472
• 380590-97-6
• F1912-0043
• SR-01000463506-1
• AB00101351-01
• 4-(4-Methoxy-3-nitrophenyl)thiazol-2-ylamine

• MDL： MFCD00488238
• Inchi： 1S/C10H9N3O3S/c1-16-9-3-2-6(4-8(9)13(14)15)7-5-17-10(11)12-7/h2-5H,1H3,(H2,11,12)
• InChI Key： NEWCDELJIAHCGN-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC(=C(C=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 251.03646233Da
• Monoisotopic Mass: 251.03646233Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-(4-methoxy-3-nitrophenyl)-1,3-thiazol-2-amine

Comprehensive Overview of 4-(4-Methoxy-3-Nitrophenyl)-1,3-Thiazol-2-Amine (CAS No. 380590-97-6)

4-(4-Methoxy-3-nitrophenyl)-1,3-thiazol-2-amine, with the CAS registry number 380590-97-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both methoxy and nitro functional groups on the phenyl ring enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for nitrogen-containing heterocycles like 4-(4-methoxy-3-nitrophenyl)-1,3-thiazol-2-amine has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in combating antibiotic resistance. The compound's unique structure also makes it a candidate for organic electronics, where conjugated systems are essential for optoelectronic devices.

The synthesis of CAS 380590-97-6 typically involves multi-step reactions, including cyclization and nitration processes. Its molecular weight and solubility profile have been extensively studied to optimize its use in various formulations. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity, a critical factor for pharmaceutical-grade applications.

From an industrial perspective, 4-(4-methoxy-3-nitrophenyl)-1,3-thiazol-2-amine is often discussed in the context of green chemistry. Sustainable synthesis methods, including catalytic reductions and solvent-free reactions, are being explored to minimize environmental impact. This aligns with global initiatives to reduce hazardous waste in chemical manufacturing.

Frequently asked questions about this compound include its stability under various pH conditions, compatibility with common excipients, and scalability of production. These queries reflect the practical challenges faced by chemists and formulators working with this intermediate. Additionally, computational studies using molecular docking and QSAR models are increasingly applied to predict its bioactivity, reducing reliance on empirical testing.

In conclusion, 380590-97-6 represents a versatile building block in modern chemistry. Its applications span from drug development to advanced materials, making it a subject of ongoing research. As synthetic methodologies evolve and analytical tools become more sophisticated, the full potential of this thiazole derivative is yet to be unlocked.